Cas no 2853-30-7 (1-Methyl-5-nitro-1H-pyrrole-2-carbonitrile)

• Product Name: 1-Methyl-5-nitro-1H-pyrrole-2-carbonitrile
• CAS No: 2853-30-7
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 2839246
• PubChem ID: 21459532
• Update Time: 2025-04-21

1-Methyl-5-nitro-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-5-NITRO-1H-PYRROLE-2-CARBONITRILE
• 2853-30-7
• SCHEMBL4279431
• 5-Nitro-1-methyl-1H-pyrrole-2-carbonitrile
• XQTJQMDEPQQDJX-UHFFFAOYSA-N
• AB65673
• 1-Methyl-5-nitro-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C6H5N3O2/c1-8-5(4-7)2-3-6(8)9(10)11/h2-3H,1H3
• InChI Key： XQTJQMDEPQQDJX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C#N)N1C)=O

Computed Properties

• Exact Mass: 151.038176411Da
• Monoisotopic Mass: 151.038176411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų